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Compound of Interest

Compound Name: 4-Bromobenzenesulfonyl fluoride

Cat. No.: B1281337

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical reagents like 4-Bromobenzenesulfonyl fluoride is of paramount importance. This
guide provides essential, immediate safety protocols, logistical information, and step-by-step
procedures for handling, storage, and disposal to ensure laboratory safety and operational
integrity.

Hazard and Safety Summary

4-Bromobenzenesulfonyl fluoride is a corrosive chemical that requires careful handling to
prevent severe skin burns and eye damage.[1][2] Adherence to the following safety information
is critical.
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Identifier Value

CAS Number 498-83-9[3]

Molecular Formula CeHaBrFO2S][3]
Molecular Weight 239.06 g/mol [3]
Physical State Solid[1][4]

Melting Point 60-65°C[1]

GHS Pictogram GHSO05: Corrosive[1][4]
Signal Word Danger[1][4]

H314: Causes severe skin burns and eye
damage[1][2][4]

Hazard Statement

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 4-Bromobenzenesulfonyl fluoride.
[5] Engineering controls, such as a certified chemical fume hood, must be used.[5] An eyewash
station and safety shower must be readily accessible in the immediate work area.[5][6]
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PPE Category

Specification

Rationale & Standard

Eye & Face

Chemical safety goggles and a

full-face shield.

Protects against splashes and
vapors that can cause severe
eye damage.[1][5] Use
equipment tested and
approved under government
standards like NIOSH (US) or
EN 166 (EU).[5]

Skin & Body

Chemical-resistant gloves
(e.g., Neoprene). Flame-
resistant lab coat. Full-length

pants and closed-toe shoes.

Provides protection against
skin contact, which can cause
severe burns.[1][6] Gloves
should be inspected for

integrity before each use.[5]

Respiratory

Use only in a well-ventilated
area, preferably within a

certified chemical fume hood.

Prevents irritation of the
respiratory tract by dust or

vapors.[1][5]

Operational Plans: Handling, Storage, and Disposal
Safe Handling Protocol

o Preparation: Before handling, ensure all required PPE is donned correctly and that a

chemical fume hood is operational. Confirm the location and functionality of the nearest

safety shower and eyewash station.[5][6]

» Handling: Conduct all work with 4-Bromobenzenesulfonyl fluoride inside a certified

chemical fume hood to minimize inhalation exposure.[5] Avoid creating dust.[7] Do not

breathe dust, fumes, or vapors.[1]

» Contact Avoidance: Avoid all contact with skin, eyes, and clothing.[6]

e Hygiene: Wash hands thoroughly after handling the compound.[1] Do not eat, drink, or

smoke in the work area.[1]

Storage Plan

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://fluorochem.co.uk/product/F618605/
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://fluorochem.co.uk/product/F618605/
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://fluorochem.co.uk/product/F618605/
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.benchchem.com/product/b1281337?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://www.chemicalbook.com/msds/4-fluorobenzenesulfonyl-fluoride.htm
https://fluorochem.co.uk/product/F618605/
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://fluorochem.co.uk/product/F618605/
https://fluorochem.co.uk/product/F618605/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

o Atmosphere: Some suppliers recommend storing under an inert atmosphere at room
temperature.[4] Others recommend storage at -20°C.[3] Always follow the storage
instructions provided by the specific supplier.

o Security: Store the chemical in a locked-up area to restrict access to authorized personnel
only.[1][8]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and
strong reducing agents.[8]

Waste Disposal Plan

o Collection: Collect all waste material, including contaminated PPE and empty containers, in a
suitable, labeled, and tightly closed container for disposal.[7][8]

» Disposal: Dispose of the chemical waste through an approved and licensed hazardous
waste disposal plant.[1][8] Do not release it into the environment.[8]

Emergency Procedures
Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent harm to
personnel and the environment.

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6][9] Keep
people away and upwind of the spill.[6]

e Ventilate: Ensure the area is adequately ventilated, but avoid actions that could disperse the
chemical dust into the air.

o Don PPE: Before attempting cleanup, don the appropriate PPE as specified in the table
above, including respiratory protection if necessary.[9]

o Containment: For a solid spill, carefully sweep or shovel the material into a suitable container
for disposal. Avoid generating dust. Use spark-proof tools.[7]
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Cleanup: Once the bulk material is removed, decontaminate the area. Consult the Safety
Data Sheet (SDS) for appropriate neutralizing agents or cleaning solutions.

Disposal: Place all contaminated materials (absorbent, PPE, etc.) into a labeled hazardous
waste container.[9]

Reporting: Report the incident to the appropriate environmental health and safety office.[9]

Spill Detected

Assess Spill Size & Risk
(Is it manageable?)

EVACUATE AREA Don Appropriate PPE
Alert others (Goggles, Face Shield, Gloves, Lab Coat)

Contain & Clean Up Spill
- Sweep solid material
- Use spark-proof tools

Call Emergency Services
& EHS

Collect Waste
- Place all materials in a labeled
hazardous waste container

Decontaminate Area & Equipment

Report Incident
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Click to download full resolution via product page

Caption: Workflow for handling a 4-Bromobenzenesulfonyl fluoride spill.

First Aid Measures

Immediate medical attention is required for any exposure.[2][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[2] Remove contact lenses if present and easy to do.[1] Seek
immediate medical attention.[2]

Skin Contact: Take off immediately all contaminated clothing.[1] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[2][6] Seek immediate medical
attention.[2]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][2] If
breathing is difficult or has stopped, provide artificial respiration.[2] Seek immediate medical
attention.[2]

Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1][2] Never give anything
by mouth to an unconscious person.[7] Call a physician or poison control center immediately.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fluorochem.co.uk [fluorochem.co.uk]
2. assets.thermofisher.com [assets.thermofisher.com]
3. usbio.net [usbio.net]

4. 4-Bromobenzenesulfonyl fluoride | 498-83-9 [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1281337?utm_src=pdf-body-img
https://www.benchchem.com/product/b1281337?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AC148760250&productDescription=4-BROMOBENZENESULFONYL+C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://fluorochem.co.uk/product/F618605/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://fluorochem.co.uk/product/F618605/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://fluorochem.co.uk/product/F618605/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://fluorochem.co.uk/product/F618605/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://fluorochem.co.uk/product/F618605/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://www.chemicalbook.com/msds/4-fluorobenzenesulfonyl-fluoride.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://www.benchchem.com/product/b1281337?utm_src=pdf-custom-synthesis
https://fluorochem.co.uk/product/F618605/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15909~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:18:53~~4-Bromobenzenesulfonyl%20chloride~~
https://www.usbio.net/biochemicals/431230/4Bromobenzenesulfonyl-fluoride
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh99c03834?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 5. benchchem.com [benchchem.com]

e 6. ipo.rutgers.edu [ipo.rutgers.edu]

e 7.4-FLUOROBENZENESULFONYL FLUORIDE - Safety Data Sheet [chemicalbook.com]
8. fishersci.com [fishersci.com]

e 9. ccny.cuny.edu [ccny.cuny.edu]

 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 4-
Bromobenzenesulfonyl Fluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281337#personal-protective-equipment-for-
handling-4-bromobenzenesulfonyl-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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